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Compound of Interest

Compound Name: 3-(1H-Indol-5-YL)propanoic acid

Cat. No.: B071056 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the safe handling, storage, and use of

3-(1H-Indol-5-YL)propanoic acid, a key intermediate in organic synthesis and pharmaceutical

research. Adherence to these protocols is crucial for ensuring personnel safety, maintaining

compound integrity, and achieving reproducible experimental outcomes.

Product Information and Physical Properties
Property Value Reference

Chemical Formula C₁₁H₁₁NO₂ [1][2]

Molecular Weight 189.21 g/mol [1][2]

Appearance
White to light yellow crystalline

powder or solid
[1][3]

Melting Point Approximately 134-135 °C [4][5]

Solubility

Soluble in ethanol, ether,

acetone, benzene, chloroform,

and ethyl acetate. Soluble in

hot water, but only slightly

soluble in cold water.

[1][6]

pKa ~4.77 (Predicted) [1]
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Safety, Handling, and Personal Protective
Equipment (PPE)
3-(1H-Indol-5-YL)propanoic acid is classified as an irritant and may be harmful if swallowed.

[3][7] All handling procedures should be performed in a well-ventilated area, preferably within a

chemical fume hood.

2.1. Hazard Identification

Health Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory

irritation.[3][7] Harmful if swallowed.[3]

Environmental Hazards: No specific data is available, but it is recommended to prevent its

release into the environment.[8]

Physical and Chemical Hazards: None identified.[3]

2.2. Recommended Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles or a face shield.[3][8]

Skin Protection: Wear nitrile or other suitable chemical-resistant gloves. A lab coat or other

protective clothing is required to prevent skin contact.[3][8]

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a

particulate filter.[3]

2.3. First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek immediate medical attention.[3][8]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Get medical attention if symptoms occur.[3][8]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention immediately if symptoms occur.[3]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical assistance.

Storage and Stability
Indole compounds, including 3-(1H-Indol-5-YL)propanoic acid, are sensitive to light,

temperature, pH, and oxidation.[1] Proper storage is critical to maintain the compound's

stability and purity.

3.1. Recommended Storage Conditions

Condition Recommendation Rationale Reference

Temperature

Store in a refrigerator

(2-8°C) or freezer

(-20°C for long-term

storage).

Low temperatures

slow down

degradation

processes.

[1][3][8]

Light

Store in a light-

resistant container,

such as an amber vial,

or wrap the container

in aluminum foil.

Indole compounds are

known to be light-

sensitive and can

undergo

photodegradation.

[1][3]

Atmosphere

Store in a tightly

sealed container. For

long-term storage of

solutions, consider

storing under an inert

atmosphere (e.g.,

argon or nitrogen).

Minimizes exposure to

air and moisture,

reducing the risk of

oxidation and

hydrolysis.

[1][3][8]

Form

Store as a dry, solid

powder. Prepare

solutions fresh for use

whenever possible.

Solutions, especially

aqueous solutions,

are more prone to

degradation.

[1]

3.2. Stability Considerations
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Oxidation: The indole ring is susceptible to oxidation, which can be accelerated by exposure

to air and light. This may result in a color change of the compound or its solutions.[1]

pH: Extreme pH values can catalyze the degradation of indole compounds in solution.[1]

Solutions: Solutions of indole compounds, particularly in physiological buffers or cell culture

media, can be unstable. It is recommended to prepare fresh solutions for each experiment.

[1]

Experimental Protocols
4.1. Protocol for Preparing a Stock Solution

Preparation: Perform all steps in a chemical fume hood while wearing appropriate PPE.

Weighing: Accurately weigh the desired amount of 3-(1H-Indol-5-YL)propanoic acid using

an analytical balance.

Solvent Selection: Choose a suitable solvent based on experimental requirements (e.g.,

DMSO for cell culture experiments, ethanol for other applications).

Dissolution:

Add the weighed compound to an appropriate volumetric flask.

Add a small amount of the chosen solvent to dissolve the solid. Gentle warming or

vortexing may be required.

Once dissolved, bring the solution to the final volume with the solvent.

Storage:

Store the stock solution in a tightly sealed, light-resistant container (e.g., amber glass vial).

For long-term storage, aliquot the stock solution into smaller, single-use vials to avoid

repeated freeze-thaw cycles and store at -20°C or below.[1]

4.2. Protocol for Aliquoting
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Preparation: Thaw the stock solution if frozen. Allow it to reach room temperature before

opening to prevent condensation.

Aliquoting: In a sterile environment (if for cell culture use), dispense the desired volume of

the stock solution into smaller, sterile, and light-resistant microcentrifuge tubes or vials.

Labeling: Clearly label each aliquot with the compound name, concentration, date, and any

other relevant information.

Storage: Store the aliquots at the recommended temperature (-20°C or below) until use.

4.3. Protocol for Disposal

Dispose of unused 3-(1H-Indol-5-YL)propanoic acid and its containers in accordance with

local, state, and federal regulations.[3]

Consult your institution's environmental health and safety (EHS) office for specific disposal

guidelines.

Do not let this chemical enter the environment.[8]
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Factors Affecting Stability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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